3-Iodo-1H-pyrazole

• IUPAC Name: 5-iodo-1H-pyrazole
• InChI: InChI=1S/C3H3IN2/c4-3-1-2-5-6-3/h1-2H,(H,5,6)
• InChI Key: RUKDVLFJSMVBLV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1)I
• Molecular Formula: C3H3IN2
• DSSTOX Substance ID: DTXSID10963354
• Molecular Weight: 193.97 g/mol
• CAS RN: 4522-35-4, 1007351-17-8

Description

3-Iodo-1H-pyrazole is a chemical compound with the molecular formula C3H3IN2. It is used as a pharmaceutical intermediate. The average mass of this compound is 193.974 Da.

Physical And Chemical Properties Analysis

This compound has a density of 2.3±0.1 g/cm3, a boiling point of 291.9±13.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C. It also has an enthalpy of vaporization of 51.0±3.0 kJ/mol, a flash point of 130.3±19.8 °C, and an index of refraction of 1.688. The molar refractivity of this compound is 31.7±0.3 cm3.

Scientific Research Applications

Synthesis and Functionalization

3-Iodo-1H-pyrazole is utilized in the synthesis and functionalization of various chemical compounds. For instance, it plays a role in the creation of 1H-pyrazolo[3,4-b]pyridines, which are formed via iododediazonation of 3-amino-1H-pyrazolo[3,4-b]pyridines. These compounds are obtained through copper-catalyzed cyclization and are further used in coupling reactions like Suzuki, Heck, Stille, and Sonogashira conditions (Lavecchia, Berteina‐Raboin, & Guillaumet, 2004).

Chemical Characterization

Research on this compound includes chemical characterization, such as analyzing its influence on 13C NMR data and spin coupling constants. This is significant in understanding the properties of pyrazoles and their derivatives (Holzer & Pöcher, 1995).

Building Blocks for Synthesis

This compound derivatives serve as building blocks in chemical synthesis. They are crucial in the development of new chemical entities, especially in fields like CropScience and oncology. The synthesis of various iodinated pyrazole derivatives opens up pathways to create novel compounds (Guillou, Bonhomme, Ermolenko, & Janin, 2011).

Applications in Synthetic Intermediates

Iodolopyrazolium salts derived from this compound have diverse applications as synthetic intermediates. Their synthesis involves oxidative cyclization, and they are particularly useful in site-selective ring openings. Such intermediates can also be used to generate derivatives of certain drugs, demonstrating their pharmaceutical relevance (Boelke et al., 2020).

Catalytic Synthesis Methods

This compound is involved in catalytic synthesis methods, such as the FeCl3/I2-mediated propargylic substitution. This method is efficient for the synthesis of iodo-3H-pyrazoles, highlighting the compound's role in creating versatile chemical structures (Liu et al., 2016).

Mechanism of Action

Target of Action

3-Iodo-1H-pyrazole, also known as 5-iodo-1H-pyrazole, is a pharmaceutical intermediate A similar compound, 4-iodopyrazole, has been reported to target alcohol dehydrogenase 1c, alcohol dehydrogenase 1b, alcohol dehydrogenase 1a, and mycocyclosin synthase .

Mode of Action

Pyrazole derivatives are known to exhibit a wide range of biological activities, suggesting that they interact with their targets in a manner that modulates biological processes .

Biochemical Pathways

Pyrazole derivatives are known to be involved in various biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

It is known that this compound is insoluble in water , which may impact its bioavailability.

Result of Action

Pyrazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

This compound is light-sensitive and is incompatible with oxidizing agents, acids, and bases . These environmental factors could influence the compound’s action, efficacy, and stability.

Safety and Hazards

3-Iodo-1H-pyrazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid ingestion and inhalation, and to use personal protective equipment/face protection when handling this compound.

Future Directions

The future directions of 3-Iodo-1H-pyrazole are not detailed in the retrieved papers.

Q & A

Q1: Why is 3-iodo-1H-pyrazole considered a useful building block in organic synthesis?

A: this compound serves as a versatile scaffold for elaborating diverse pyrazole derivatives. Its significance stems from the reactivity of the iodine atom, which readily participates in various cross-coupling reactions. These reactions, like the Sonogashira [], Suzuki-Miyaura [], and Negishi [] couplings, allow for the introduction of a wide range of substituents at the 3-position of the pyrazole ring.

Q2: What are some examples of reactions where this compound has been successfully employed as a starting material?

A: Researchers have successfully utilized this compound in several reactions. For instance, it undergoes Sonogashira cross-coupling with phenylacetylene to yield substituted 1-(1-ethoxyethyl)-3- phenylethynyl-1H-pyrazole derivatives []. It also serves as a crucial starting point for synthesizing 1,3,4,5-tetraaryl-substituted pyrazoles through a sequence involving S_NAr reaction, Suzuki-Miyaura coupling, and Pd-catalyzed direct arylations []. Furthermore, Negishi cross-coupling between 3-ethoxy-4-iodo-1H-pyrazole and benzylzinc halides produces 4-benzyl-3-ethoxy-1H-pyrazole derivatives [].

Q3: What are the advantages of using a sequential synthetic approach with this compound as demonstrated in the synthesis of tetraaryl-substituted pyrazoles?

A: The sequential approach utilizing this compound provides a streamlined and efficient route for synthesizing complex pyrazoles []. This method bypasses the need for protecting groups or introducing specific activating/directing groups, simplifying the synthesis and enhancing overall efficiency. Additionally, this approach allows for the incorporation of four different aryl groups onto the pyrazole core, increasing the potential structural diversity achievable.

Q4: How does the presence of an ethoxy group at the 3-position of the pyrazole ring influence its reactivity in Negishi cross-coupling reactions?

A: The study investigating Negishi reactions specifically employed 3-ethoxy-4-iodo-1H-pyrazole []. While the paper doesn't delve into the direct impact of the ethoxy group, it highlights successful coupling with various benzylzinc halides under optimized conditions. This suggests the ethoxy group doesn't hinder the desired reactivity at the 4-position and potentially offers avenues for further derivatization after the coupling step.